1-[1-(4-Methylphenyl)-3-oxoprop-1-en-1-yl]pyridin-1-ium perchlorate

• CAS No.: 61100-28-5
• Molecular Formula: C15H14ClNO5
• Molecular Weight: 323.73 g/mol
• IUPAC Name: 3-(4-methylphenyl)-3-pyridin-1-ium-1-ylprop-2-enal;perchlorate
• InChI: InChI=1S/C15H14NO.ClHO4/c1-13-5-7-14(8-6-13)15(9-12-17)16-10-3-2-4-11-16;2-1(3,4)5/h2-12H,1H3;(H,2,3,4,5)/q+1;/p-1
• InChI Key: IWFCYRNHUXBIDG-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=C(C=C1)C(=CC=O)[N+]2=CC=CC=C2.[O-]Cl(=O)(=O)=O

Description

1-[1-(4-Methylphenyl)-3-oxoprop-1-en-1-yl]pyridin-1-ium perchlorate is a chemical compound known for its unique structure and properties It is a pyridinium salt with a perchlorate anion, which contributes to its stability and reactivity

Preparation Methods

The synthesis of 1-[1-(4-Methylphenyl)-3-oxoprop-1-en-1-yl]pyridin-1-ium perchlorate involves several steps. One common method is the reaction of 4-methylbenzaldehyde with pyridine in the presence of a suitable catalyst to form the intermediate compound. This intermediate is then reacted with perchloric acid to yield the final product. The reaction conditions typically involve controlled temperatures and specific solvents to ensure high yield and purity .

Chemical Reactions Analysis

1-[1-(4-Methylphenyl)-3-oxoprop-1-en-1-yl]pyridin-1-ium perchlorate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

1-[1-(4-Methylphenyl)-3-oxoprop-1-en-1-yl]pyridin-1-ium perchlorate has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of complex organic molecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique chemical properties.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[1-(4-Methylphenyl)-3-oxoprop-1-en-1-yl]pyridin-1-ium perchlorate involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways and molecular targets are still under investigation, but it is believed to involve interactions with key proteins and nucleic acids .

Comparison with Similar Compounds

1-[1-(4-Methylphenyl)-3-oxoprop-1-en-1-yl]pyridin-1-ium perchlorate can be compared with other pyridinium salts and related compounds. Similar compounds include:

1-(4-Methylphenyl)-1-pyridin-4-ylmethanamine dihydrochloride: This compound has a similar pyridinium structure but differs in its functional groups and anions.

1-((N-(difluoromethyl)-4-methylphenyl)-sulfonamido)pyridin-1-ium Trifluoromethanesulfonate: This compound also features a pyridinium core but with different substituents and anions. The uniqueness of this compound lies in its specific combination of functional groups and its perchlorate anion, which imparts distinct chemical and physical properties.